Cas no 1211487-08-9 (4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine dihydrochloride)

• Product Name: 4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine dihydrochloride
• CAS No: 1211487-08-9
• MF: C₆H₁₁N₃S
• MW: 157.236639261246
• MDL: MFCD13857414
• CID: 4577941
• Update Time: 2025-05-26

4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine dihydrochloride
• 4-thiazolemethanamine, 2-(dimethylamino)-

• MDL： MFCD13857414
• Inchi： 1S/C6H11N3S/c1-9(2)6-8-5(3-7)4-10-6/h4H,3,7H2,1-2H3
• InChI Key： IOXPXNBQZCSGME-UHFFFAOYSA-N
• SMILES： S1C=C(CN)N=C1N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine dihydrochloride

Comprehensive Overview of 4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine dihydrochloride (CAS No. 1211487-08-9)

4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine dihydrochloride (CAS No. 1211487-08-9) is a chemically synthesized compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This thiazole derivative is characterized by its aminomethyl and dimethylamine functional groups, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a building block for designing novel therapeutic agents, especially in the fields of central nervous system (CNS) disorders and infectious diseases.

The compound's dihydrochloride salt form enhances its solubility and stability, making it suitable for various experimental protocols. Recent studies have explored its potential as a ligand for specific receptors or enzymes, which could pave the way for innovative treatments. Given the growing demand for small-molecule drugs and precision medicine, 4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine dihydrochloride stands out as a promising candidate for further investigation. Its molecular weight and chemical reactivity align well with modern high-throughput screening techniques, which are critical for accelerating drug discovery.

In the context of current research trends, this compound has been linked to studies on neurotransmitter modulation and antimicrobial activity. For instance, its structural similarity to other thiazole-based compounds suggests potential efficacy in targeting G protein-coupled receptors (GPCRs), a hot topic in biopharmaceutical innovation. Additionally, its amine functionality makes it a versatile intermediate for medicinal chemistry applications, including the synthesis of heterocyclic scaffolds.

From an industrial perspective, the scalability of 4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine dihydrochloride production is a key consideration. Advances in green chemistry and sustainable synthesis methods have enabled more efficient manufacturing processes, reducing environmental impact. This aligns with the broader shift toward eco-friendly pharmaceuticals, a priority for both regulators and consumers. Furthermore, the compound's patent status and intellectual property landscape are of interest to stakeholders aiming to capitalize on its commercial potential.

For researchers and professionals seeking detailed information, common queries include: "What are the spectroscopic properties of CAS No. 1211487-08-9?", "How is 4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine dihydrochloride used in drug design?", and "What are the safety and handling guidelines for this compound?". Addressing these questions requires access to reliable analytical data and safety data sheets (SDS), which are essential for laboratory applications.

In summary, 4-(aminomethyl)-N,N-dimethyl-1,3-thiazol-2-amine dihydrochloride represents a compelling area of study for scientists exploring next-generation therapeutics. Its combination of structural versatility and biological relevance positions it as a valuable tool in the ongoing quest for innovative medical solutions. As research progresses, this compound may unlock new possibilities in personalized medicine and targeted drug delivery, further solidifying its importance in the scientific community.